Cas no 743445-05-8 (2-[[(5,7-DIMETHYL[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-2-YL)THIO]METHYL]BENZOIC ACID)

• Product Name: 2-[[(5,7-DIMETHYL[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-2-YL)THIO]METHYL]BENZOIC ACID
• CAS No: 743445-05-8
• MF: C₁₅H₁₄N₄O₂S
• MW: 314.362261295319
• CID: 844064
• PubChem ID: 2113479
• Update Time: 2025-04-19

2-[[(5,7-DIMETHYL[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-2-YL)THIO]METHYL]BENZOIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-[[(5,7-DIMETHYL[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-2-YL)THIO]METHYL]BENZOIC ACID
• 2-{[(5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)thio]methyl}benzoic acid
• 2-[({5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}sulfanyl)methyl]benzoic acid
• SMR000588482
• 2-(((5,7-Dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)thio)methyl)benzoicacid
• EN300-08813
• Z55928882
• J-507673
• MLS001174504
• 2-[(5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)sulfanylmethyl]benzoic acid
• CHEMBL1721861
• 2-(((5,7-Dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)thio)methyl)benzoic acid
• HMS2873I24
• AKOS027427128
• 743445-05-8
• G36092

• MDL： MFCD05263267
• Inchi： 1S/C15H14N4O2S/c1-9-7-10(2)19-14(16-9)17-15(18-19)22-8-11-5-3-4-6-12(11)13(20)21/h3-7H,8H2,1-2H3,(H,20,21)
• InChI Key： YCTKSTRKDLGOGJ-UHFFFAOYSA-N
• SMILES： S(C1N=C2N=C(C)C=C(C)N2N=1)CC1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 314.08374688g/mol
• Monoisotopic Mass: 314.08374688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 106Ų